Cas no 2870653-61-3 (1H-Indazole-7-ethanamine, hydrochloride (1:2))

• Product Name: 1H-Indazole-7-ethanamine, hydrochloride (1:2)
• CAS No: 2870653-61-3
• MF: C₉H₁₃Cl₂N₃
• MW: 234.125619649887
• CID: 6041945
• Update Time: 2025-06-11

1H-Indazole-7-ethanamine, hydrochloride (1:2) Chemical and Physical Properties

Names and Identifiers

• 1H-Indazole-7-ethanamine, hydrochloride (1:2)

• Inchi： 1S/C9H11N3.2ClH/c10-5-4-7-2-1-3-8-6-11-12-9(7)8;;/h1-3,6H,4-5,10H2,(H,11,12);2*1H
• InChI Key： QWGNNQDWNAWJDY-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC=C2CCN)C=N1.[H]Cl.[H]Cl

Additional information on 1H-Indazole-7-ethanamine, hydrochloride (1:2)

Comprehensive Overview of 1H-Indazole-7-ethanamine, hydrochloride (1:2) (CAS No. 2870653-61-3)

The compound 1H-Indazole-7-ethanamine, hydrochloride (1:2) (CAS No. 2870653-61-3) is a specialized chemical entity that has garnered significant attention in the fields of pharmaceutical research and organic synthesis. Its unique structural features, including the indazole core and ethylamine side chain, make it a valuable intermediate for developing novel therapeutic agents. Researchers are particularly interested in its potential applications in central nervous system (CNS) drug development, given its structural similarity to other bioactive molecules targeting neurotransmitter pathways.

In recent years, the demand for high-purity indazole derivatives like 1H-Indazole-7-ethanamine, hydrochloride (1:2) has surged due to their role in precision medicine and targeted drug delivery systems. This compound’s salt form enhances its solubility and stability, making it suitable for various in vitro and in vivo studies. Its CAS No. 2870653-61-3 is frequently searched in academic databases, reflecting its relevance in cancer research and neurodegenerative disease studies.

The synthesis of 1H-Indazole-7-ethanamine, hydrochloride (1:2) involves multi-step organic reactions, including cyclization and amination processes, which are optimized for yield and purity. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to verify its structural integrity. This compound’s molecular weight and physicochemical properties are critical for researchers designing structure-activity relationship (SAR) studies.

From an industrial perspective, 1H-Indazole-7-ethanamine, hydrochloride (1:2) is often discussed in the context of green chemistry and sustainable synthesis. Companies are investing in catalytic methods to reduce waste and improve efficiency in its production. Additionally, its potential as a building block for bioconjugation and proteomics applications aligns with the growing trend of personalized therapeutics.

For researchers exploring kinase inhibitors or GPCR modulators, this compound offers a versatile scaffold. Its hydrochloride salt form ensures compatibility with aqueous formulations, a key consideration for drug formulation scientists. The compound’s stability under physiological conditions further supports its use in preclinical trials.

In summary, 1H-Indazole-7-ethanamine, hydrochloride (1:2) (CAS No. 2870653-61-3) represents a critical tool in modern drug discovery. Its applications span neurology, oncology, and infectious disease research, making it a focal point for both academic and industrial laboratories. As the scientific community continues to uncover its full potential, this compound is poised to play a pivotal role in advancing next-generation therapeutics.